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Compound of Interest

Compound Name: Zincophorin

Cat. No.: B1251523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of zincophorin, a

polyketide antibiotic produced by Streptomyces griseus. The document details the genetic

basis of zincophorin production, the enzymatic pathway, and relevant experimental protocols

for its study. Quantitative data are presented in tabular format for clarity, and key pathways and

workflows are visualized using Graphviz diagrams.

Introduction to Zincophorin
Zincophorin is a polyketide ionophore antibiotic discovered in 1984 from Streptomyces

griseus.[1] It exhibits potent activity against Gram-positive bacteria, including pathogenic

species such as Clostridium perfringens and Streptococcus pneumoniae.[1] The antibiotic and

cytotoxic effects of zincophorin are associated with its carboxylic acid group, and esterification

of this group abolishes its biological activity.[1] The complex structure of zincophorin has also

made it a target for total synthesis.

The Zincophorin Biosynthetic Gene Cluster
The genetic blueprint for zincophorin biosynthesis is located within a 73.5 kbp contiguous

stretch of DNA on the chromosome of Streptomyces griseus HKI 0741.[1] This biosynthetic

gene cluster (BGC) contains 13 open reading frames (ORFs) that encode the enzymes and

regulatory proteins required for zincophorin production. The core of this BGC is a set of seven

polyketide synthase (PKS) genes, designated zinA through zinG.[1]
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The organization of the zincophorin BGC is depicted below:
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Workflow for BGC Identification and Annotation

1. Whole Genome Sequencing
of S. griseus

2. BGC Prediction
(antiSMASH)

3. Homology Search
(BLASTp)

4. PKS Domain Analysis
(PKS-NRPS analysis tool)

5. Functional Annotation
of ORFs

6. Propose Biosynthetic Pathway
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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